Cas no 490-83-5 (L-Dehydro Ascorbic Acid)

L-Dehydroascorbic Acid (DHA) is the oxidized form of L-ascorbic acid (vitamin C), functioning as a key intermediate in redox reactions. It retains biological activity and serves as a precursor in the regeneration of ascorbic acid in physiological systems. DHA is highly soluble in water and exhibits strong antioxidant properties, making it valuable in research applications involving oxidative stress and cellular metabolism. Its stability and reactivity under controlled conditions are advantageous for studies in biochemistry and nutrition. As a critical component in the vitamin C cycle, L-Dehydroascorbic Acid is utilized in enzymatic assays, pharmaceutical formulations, and as a reference standard in analytical chemistry.

L-Dehydro Ascorbic Acid structure

Product Name:L-Dehydro Ascorbic Acid

CAS No:490-83-5

MF:C₆H₆O₆

MW:174.108242511749

MDL:MFCD00066467

CID:94286

PubChem ID:24855820

Update Time:2025-06-07

L-Dehydro Ascorbic Acid Chemical and Physical Properties

Names and Identifiers

- Dehydroascorbic acid
- BIS-DEHYDRO-L-ASCORBIC ACID
- BIS-DHA
- DEHYDRO-L-ASCORBIC ACID
- DEHYDRO-L(+)-ASCORBIC ACID, DIMER
- DHA
- L-ASCORBIC ACID OXIDIZED
- OXIDIZED VITAMIN C
- L-(+)-Dehydroascorbic Acid (1.24728)
- L-threo-hexo-2,3-diulosono-1,4-lactone
- L-threo-2,3-Hexodiulosonic acid, .gamma.-lactone
- 5-(1,2-dihydroxyethyl)oxolane-2,3,4-trione
- DEHYDROASCORBIC ACID(RG)
- L-(+)-DEHYDROASCORBICACID
- (5R)-5β-[(S)-1,2-Dihydroxyethyl]tetrahydrofuran-2,3,4-trione
- (L)-Dehydroascorbic acid
- L-Dehydro Ascorbic Acid
- L-threo-Dehydroascorbic acid
- Oxidized ascorbic acid
- L-Dehydroascorbic acid
- DHAA
- dehydroascorbate
- L-Dehydroascorbate
- L-threo-2,3-Hexodiulosonic acid, gamma-lactone
- Y2Z3ZTP9UM
- (5R)-5-[(1S)-1,2-dihydroxyethyl]oxolane-2,3,4-trione
- (5R)-5-[(1S)-1,2-dihydroxyethyl]furan-2,3,4(5H)-trione
- (5R)-5-[(1S)-1,2-bis(oxidanyl)ethyl]oxolane-2,3,4-trione
- L-Dehydro Ascorbic Aci
- MDL： MFCD00066467
- Inchi： 1S/C6H6O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-8H,1H2
- InChI Key： SBJKKFFYIZUCET-UHFFFAOYSA-N
- SMILES： OCC(C1C(=O)C(=O)C(=O)O1)O

Computed Properties

Exact Mass: 174.01600
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -1
Topological Polar Surface Area: 101

Experimental Properties

Color/Form: Not determined
Density: 1.743±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 228 °C (dec.) (lit.)
Solubility: Soluble (110 g/l) (25 º C),
PSA: 100.90000
LogP: -2.59680
Solubility: Not determined
Merck: 13,2886
pka: 3.90(at 25℃)
Specific Rotation: D20 +56°

L-Dehydro Ascorbic Acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
FLUKA BRAND F CODES：1-8-10
Hazardous Material Identification：
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

L-Dehydro Ascorbic Acid Pricemore >>

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S e l l e c k ZHONG GUO	S3329-25mg	(L)-Dehydroascorbic acid	490-83-5	99.50%	25mg	¥1220.31	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	TV0977-1g	L-Dehydro Ascorbic Acid	490-83-5		1g	￥1550.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	TV0977-250mg	L-Dehydro Ascorbic Acid	490-83-5		250mg	￥750.00 元	2023-09-15
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abcr	AB165544-1 g	Dehydroascorbic acid; .	490-83-5		1 g	€146.80	2023-07-20
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